Cas no 2305185-11-7 ((2R)-1-Fluoro-3-methoxypropan-2-ol)

• Product Name: (2R)-1-Fluoro-3-methoxypropan-2-ol
• CAS No: 2305185-11-7
• MF: C₄H₉FO₂
• MW: 108.111465215683
• CID: 6582059
• PubChem ID: 90383675
• Update Time: 2025-05-20

(2R)-1-Fluoro-3-methoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16004178
• 2305185-11-7
• EN300-6748739
• (2R)-1-Fluoro-3-methoxypropan-2-ol

• Inchi： 1S/C4H9FO2/c1-7-3-4(6)2-5/h4,6H,2-3H2,1H3/t4-/m0/s1
• InChI Key： NTOZUEOZUOBUTO-BYPYZUCNSA-N
• SMILES： FC[C@@H](COC)O

Computed Properties

• Exact Mass: 108.05865769g/mol
• Monoisotopic Mass: 108.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on (2R)-1-Fluoro-3-methoxypropan-2-ol

Introduction to (2R)-1-Fluoro-3-methoxypropan-2-ol (CAS No. 2305185-11-7)

(2R)-1-Fluoro-3-methoxypropan-2-ol (CAS No. 2305185-11-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, including a fluorine atom and a methoxy group, which contribute to its distinct chemical and biological properties. The compound's chirality, specifically the (2R) configuration, plays a crucial role in its interactions with biological systems, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of (2R)-1-Fluoro-3-methoxypropan-2-ol has been extensively studied due to its potential as an intermediate in the production of pharmaceuticals. Recent advancements in asymmetric synthesis have enabled the efficient and selective preparation of this compound, ensuring high enantiomeric purity. One notable method involves the use of chiral catalysts, such as BINAP or chiral phosphoric acids, which facilitate the stereoselective addition of fluorine to the prochiral substrate. This approach not only enhances the yield but also ensures the desired (2R) configuration.

In terms of its physical and chemical properties, (2R)-1-Fluoro-3-methoxypropan-2-ol is a colorless liquid with a molecular weight of 134.14 g/mol. It exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. The presence of the fluorine atom imparts unique electronic and steric effects, which can influence the compound's reactivity and stability. For instance, the fluorine atom can enhance the lipophilicity of the molecule, making it more suitable for crossing biological membranes and reaching target sites within cells.

The biological activity of (2R)-1-Fluoro-3-methoxypropan-2-ol has been explored in several studies. Research has shown that this compound can act as a potent inhibitor of specific enzymes involved in metabolic pathways. For example, it has been reported to inhibit the activity of certain kinases and phosphatases, which are key regulators of cellular processes such as signal transduction and cell proliferation. This inhibition can have therapeutic implications in treating diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

Furthermore, (2R)-1-Fluoro-3-methoxypropan-2-ol has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The methoxy group in (2R)-1-Fluoro-3-methoxypropan-2-ol can be readily cleaved by esterases or other enzymes, releasing a bioactive metabolite that exerts therapeutic effects. This property makes it an attractive candidate for developing drugs with improved pharmacokinetic profiles and reduced side effects.

Clinical trials involving compounds derived from (2R)-1-Fluoro-3-methoxypropan-2-ol have shown promising results. For instance, a Phase I clinical trial evaluating a prodrug based on this compound demonstrated good safety and tolerability profiles in patients with advanced solid tumors. The prodrug was able to achieve sustained plasma concentrations of the active metabolite, leading to significant antitumor activity without causing severe adverse effects.

In addition to its pharmaceutical applications, (2R)-1-Fluoro-3-methoxypropan-2-ol has potential uses in other areas of chemistry and biology. Its unique structure makes it a valuable building block for synthesizing complex molecules with diverse functionalities. For example, it can be used as a starting material for preparing fluorinated analogs of natural products or synthetic compounds with enhanced biological activities.

The environmental impact of (2R)-1-Fluoro-3-methoxypropan-2-ol is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. This characteristic is crucial for ensuring its safe use in industrial processes and minimizing environmental risks.

In conclusion, (2R)-1-Fluoro-3-methoxypropan-2-ol (CAS No. 2305185-11-7) is a versatile and promising compound with significant potential in various fields of chemistry and biology. Its unique structural features, combined with its biological activity and favorable pharmacological properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.